Cas no 19654-35-4 (Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester)

• Product Name: Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester
• CAS No: 19654-35-4
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• CID: 1388299
• PubChem ID: 71352950
• Update Time: 2025-04-20

Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester
• O-(2-nitrophenyl) N-phenylcarbamothioate
• DTXSID60777721
• O-(2-Nitrophenyl) phenylcarbamothioate
• 19654-35-4

• Inchi： 1S/C13H10N2O3S/c16-15(17)11-8-4-5-9-12(11)18-13(19)14-10-6-2-1-3-7-10/h1-9H,(H,14,19)
• InChI Key： YHGKCRDRTDDGFU-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.0413
• Monoisotopic Mass: 274.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• PSA: 64.4